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Compound of Interest

Compound Name: L-365260

Cat. No.: B1673720

This document provides crucial safety and logistical guidance for researchers, scientists, and
drug development professionals handling L-365260, a potent and selective non-peptide gastrin
and brain cholecystokinin receptor (CCK-B) antagonist.[1] Given its potency, strict adherence to
safety protocols is mandatory to minimize exposure risk and ensure a safe laboratory
environment.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential when handling L-365260. The following table
outlines the recommended PPE based on the potential hazards associated with potent
pharmaceutical compounds.
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PPE Category

Item

Specifications and
Rationale

Respiratory Protection

N95 Respirator or Powered
Air-Purifying Respirator
(PAPR)

A respirator is crucial for
anyone unpacking hazardous
drugs not in plastic containers
to protect against spills or
breaks during shipping.[2] For
potent compounds, a PAPR
with a high Assigned
Protection Factor (APF) may
be necessary to provide

adequate employee protection.

[3]

Hand Protection

Double Chemotherapy Gloves

Double chemotherapy gloves
provide the greatest protection
and must be worn.[4] Gloves
should be changed
immediately if contaminated,
torn, or punctured, and at

regular intervals.

Body Protection

Disposable Long-Sleeved

Gown or "Bunny Suit" Coverall

Along-sleeved, seamless,
disposable gown that closes in
the back is required.[2] For
complete body protection,
"bunny suit" coveralls are
recommended.[2] Protective
clothing made from materials
like DuPont™ Tyvek® offers
excellent protection against
solid or liquid HPAPIs.[5]

Eye and Face Protection

Safety Goggles and Face
Shield

Facial protection is required as
many hazardous drugs can
irritate the eyes and mucous

membranes.[2] Safety goggles
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or a full-face shield should be
used.[4]

Shoe covers should be worn
i ) ) over appropriate laboratory
Foot Protection Slip-Resistant Shoe Covers
footwear to prevent

contamination.[2]

Storage and Handling

Proper storage and handling are critical to maintain the integrity of L-365260 and the safety of

laboratory personnel.

Aspect Procedure

Store in a tightly closed container in a dry, well-

ventilated place, protected from light.[6] Keep
Storage . .

locked up or in an area accessible only to

qualified or authorized personnel.[6]

All handling of L-365260 should be conducted in

a designated area, such as a chemical fume
Handling hood or a containment glove bag, to control dust

exposures.[3][6] Avoid generation and inhalation

of dusts under all circumstances.[6]

Wash hands and face thoroughly after working
Hygiene with the substance.[6] Immediately change

contaminated clothing.[6]

Operational and Disposal Plans

A clear operational workflow and a compliant disposal plan are necessary for the safe use and
disposal of L-365260.

Experimental Workflow
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The following diagram illustrates a typical experimental workflow for handling L-365260, from
preparation to post-experiment cleanup.

Preparation

)

Experimentation

Cleanup and Disposal

—
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A typical experimental workflow for handling L-365260.

Disposal Plan

The disposal of L-365260 and associated waste must comply with institutional and regulatory

guidelines for hazardous chemical waste.

Waste Type

Disposal Procedure

Unused L-365260

Dispose of as hazardous chemical waste in a

designated, properly labeled container.[4]

Contaminated Labware (e.g., pipette tips, tubes)

Dispose of in a designated hazardous waste
container.[4] Sharps should be placed in a

puncture-resistant sharps container.

Contaminated PPE (e.g., gloves, gown)

Place in a designated hazardous waste

container for incineration.[3][4]

Liquid Waste (e.g., solutions containing L-
365260)

Collect in a sealed, properly labeled hazardous
waste container.[4] Do not dispose of down the
drain.[6]

Mechanism of Action: L-365260 Signaling Pathway

L-365260 is a selective antagonist of the cholecystokinin-B (CCK-B) receptor.[1][7] The
following diagram illustrates the inhibitory effect of L-365260 on the CCK-B receptor signaling

pathway.
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Inhibitory action of L-365260 on the CCK-B receptor signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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